Cas no 193610-95-6 (2-(1,1-Dimethylethyl)-6-(trifluoromethyl)-4(3H)-pyrimidinone)

• Product Name: 2-(1,1-Dimethylethyl)-6-(trifluoromethyl)-4(3H)-pyrimidinone
• CAS No: 193610-95-6
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• MDL: MFCD09998949
• CID: 1029134
• PubChem ID: 135703842
• Update Time: 2025-08-05

2-(1,1-Dimethylethyl)-6-(trifluoromethyl)-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-6-(trifluoromethyl)pyrimidin-4-ol
• LogP
• 2-tert-butyl-6-(trifluoromethyl)-1H-pyrimidin-4-one
• 2-(1,1-diMethylethyl)-6-trifluoroMethylpyriMidin-4-ol
• 2-(1,1-Dimethylethyl)-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 2-(1,1-DIMETHYLETHYL)-6-(TRIFLUOROMETHYL)-4(1H)-PYRIMIDINONE
• 193610-95-6
• 2-Tert-Butyl-6-trifluoromethyl-pyrimidin-4-ol
• 2-tert-Butyl-6-(trifluoromethyl)pyrimidin-4(1H)-one
• SB58203
• 2-t-butyl-4-hydroxy-6-trifluoromethylpyrimidine
• 2-tert-butyl-6-(trifluoromethyl)pyrimidin-4-ol
• SCHEMBL601813
• A849391
• DTXSID70593378
• DB-014174
• AKOS022171599
• AKOS015892452

• MDL： MFCD09998949
• Inchi： 1S/C9H11F3N2O/c1-8(2,3)7-13-5(9(10,11)12)4-6(15)14-7/h4H,1-3H3,(H,13,14,15)
• InChI Key： GSKVWYTUBVEFEC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(C)(C)C)=N1)=O)(F)F

Computed Properties

• Exact Mass: 220.08243
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 255.7°C at 760 mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.458
• PSA: 46.01